Cas no 627525-89-7 (2-3-(difluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-3-(difluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 627525-89-7
• MF: C₁₃H₁₇BF₂O₂
• MW: 254.080691099167
• MDL: MFCD18733446
• CID: 830237
• PubChem ID: 22240167
• Update Time: 2025-05-21

2-3-(difluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-(difluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-3-(difluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• MFCD18733446
• DTXSID701160210
• DB-226507
• SCHEMBL251382
• EN300-1425728
• 2-(3-(difluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxa-borolane
• BS-17350
• Z2044744066
• 2-(3-difluoromethyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• AKOS037649222
• AT14815
• 627525-89-7
• CS-0135495
• CAB52589
• 2-[3-(Difluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• (3-(DIFLUOROMETHYL)PHENYL)BORONIC ACID PINACOL ESTER

• MDL： MFCD18733446
• Inchi： 1S/C13H17BF2O2/c1-12(2)13(3,4)18-14(17-12)10-7-5-6-9(8-10)11(15)16/h5-8,11H,1-4H3
• InChI Key： JELHVFORSVSSJD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)F

Computed Properties

• Exact Mass: 254.1289663g/mol
• Monoisotopic Mass: 254.1289663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-3-(difluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-3-(difluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 627525-89-7)

Introduction to 2-3-(difluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-3-(difluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, a compound with the CAS registry number 627525-89-7, is a unique organoboron compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its dioxaborolane ring system and the presence of a difluoromethyl group attached to the phenyl ring. The structure of this compound makes it highly versatile for various applications in modern chemistry.

Structural Features and Synthesis

The molecule consists of a dioxaborolane ring system with four methyl groups at positions 4 and 5. The phenyl ring is substituted at positions 2 and 3 with a difluoromethyl group (-CF₂H), which introduces both electron-withdrawing and steric effects. This substitution pattern enhances the reactivity of the compound in certain chemical transformations.

The synthesis of 627525-89-7 typically involves the coupling of boronic acids or esters with aryl halides in the presence of palladium catalysts. Recent advancements in cross-coupling reactions have enabled more efficient and selective syntheses of such compounds. The use of microwave-assisted synthesis has also been explored to accelerate reaction times while maintaining high yields.

Applications in Organic Synthesis

One of the most significant applications of 627525-89-7 lies in its role as a boron-based reagent in cross-coupling reactions. The dioxaborolane system is highly reactive and can undergo Suzuki-Miyaura coupling with various aryl halides to form biaryl compounds. This property has been exploited in the construction of complex molecular frameworks for pharmaceuticals and agrochemicals.

Recent studies have also highlighted the utility of this compound in directing group-free cross-couplings. By incorporating the difluoromethyl group into the phenyl ring, researchers have demonstrated enhanced regioselectivity in certain coupling reactions. This advancement has opened new avenues for synthesizing structurally diverse molecules with precision.

Role in Materials Science

Beyond organic synthesis, 627525-89-7 has found applications in materials science. The dioxaborolane moiety exhibits unique electronic properties that make it suitable for use in semiconducting materials. Researchers have explored its potential as a precursor for boron-containing polymers and low-dimensional materials such as graphene analogs.

Incorporating the difluoromethyl group into the structure further enhances the material's stability under thermal and oxidative conditions. This property is particularly valuable for applications in high-performance electronics and optoelectronic devices.

Biological Applications and Toxicology

The biological activity of 627525-89-7 has been studied extensively in recent years. Preliminary assays indicate that this compound exhibits moderate cytotoxicity against certain cancer cell lines. The mechanism behind this activity appears to involve interference with cellular signaling pathways related to apoptosis.

However, further research is required to fully understand its pharmacokinetics and toxicity profile. Regulatory agencies have not yet classified this compound as hazardous under current guidelines; nevertheless, standard precautions should be taken during handling due to its chemical reactivity.

Environmental Impact and Sustainability

Evaluating the environmental impact of 627525-89-7 is crucial for its sustainable use. Studies suggest that this compound undergoes rapid degradation under aerobic conditions due to its boron-based framework. Its biodegradation products are non-toxic to aquatic organisms at environmentally relevant concentrations.

In light of these findings, 6275111111111111 CAS No: 6275111111, researchers are exploring green chemistry approaches to minimize waste generation during its synthesis. The development of catalytic cycles that recycle boron intermediates could significantly reduce the environmental footprint associated with its production.